Cas no 1045-97-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-(2-propen-1-yl)-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-(2-propen-1-yl)-
• CAS No: 1045-97-2
• MF: C₁₉H₂₂N₂O₃
• MW: 326.389585018158
• CID: 141497
• PubChem ID: 13974
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,1-cyclohexyl-3-phenyl-5-(2-propen-1-yl)-
• 1-Cyclohexyl-3-phenyl-5-(2-propenyl)barbituric acid
• 1-cyclohexyl-3-phenyl-5-prop-2-enyl-1,3-diazinane-2,4,6-trione
• 1-cyclohexyl-3-phenyl-5-(prop-2-en-1-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
• 1-Phenyl-3-cyclohexyl-5-allyl-barbitursaeure
• 5-Allyl-1-cyclohexyl-3-phenyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• 5-Allyl-1-cyclohexyl-3-phenylbarbituric acid
• 5-allyl-1-cyclohexyl-3-phenyl-pyrimidine-2,4,6-trione
• AC1L22VK
• BARBITURIC ACID, 5-ALLYL-1-CYCLOHEXYL-3-PHENYL-
• BRN 0764997
• LS-23701
• 1045-97-2
• DTXSID70909011
• 1-CYCLOHEXYL-3-PHENYL-5-(PROP-2-EN-1-YL)-1,3-DIAZINANE-2,4,6-TRIONE

• Inchi： 1S/C19H22N2O3/c1-2-9-16-17(22)20(14-10-5-3-6-11-14)19(24)21(18(16)23)15-12-7-4-8-13-15/h2-3,5-6,10-11,15-16H,1,4,7-9,12-13H2
• InChI Key： KUOBVCZIZVOJEJ-UHFFFAOYSA-N
• SMILES： O=C1C(CC=C)C(N(C2C=CC=CC=2)C(N1C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 326.16316
• Monoisotopic Mass: 326.163043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.7

Experimental Properties

• Density: 1.202
• Boiling Point: 445.2°C at 760 mmHg
• Flash Point: 184°C
• Refractive Index: 1.575
• PSA: 57.69
• LogP: 3.50970